Cas no 1030096-17-3 (2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ANDAAGGSOIHJJD-UHFFFAOYSA-N
- 2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
-
- Inchi: 1S/C22H19NO6/c1-2-27-15-9-7-14(8-10-15)23-13-18(16-5-3-4-6-17(16)20(23)24)21(25)29-19-11-12-28-22(19)26/h3-10,13,19H,2,11-12H2,1H3
- InChI Key: ANDAAGGSOIHJJD-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(C(OC2CCOC2=O)=O)=CN1C1=CC=C(OCC)C=C1
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-4857-2μmol |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate |
1030096-17-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4857-5μmol |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate |
1030096-17-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4857-10μmol |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate |
1030096-17-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4857-1mg |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate |
1030096-17-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4857-2mg |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate |
1030096-17-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4857-3mg |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate |
1030096-17-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4857-4mg |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate |
1030096-17-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4857-5mg |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate |
1030096-17-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4857-10mg |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate |
1030096-17-3 | 10mg |
$79.0 | 2023-09-10 |
2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
Introduction to 2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No. 1030096-17-3)
The compound 2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate, identified by its CAS number 1030096-17-3, represents a fascinating molecule in the realm of medicinal chemistry. Its structural complexity, featuring a blend of heterocyclic moieties, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications. This introduction delves into the compound's structural features, potential biological activities, and its relevance in contemporary research.
At the core of this compound lies a wellspring of structural motifs that are highly pertinent to modern pharmacological investigations. The presence of an oxolan ring system combined with an isoquinoline scaffold creates a unique pharmacophoric profile. The oxolan moiety, characterized by its oxygen-containing five-membered ring, is often associated with stability and bioavailability, making it an attractive feature in drug design. Meanwhile, the isoquinoline backbone is renowned for its role in various bioactive natural products and synthetic molecules, frequently implicated in modulating biological pathways.
The substitution pattern on the 2-(4-ethoxyphenyl)-1,2-dihydroisoquinoline part of the molecule adds another layer of complexity. The 4-ethoxyphenyl group introduces a hydrophobic aromatic ring with an electron-donating ethoxy substituent, which can influence both the solubility and binding interactions of the compound. This aromatic moiety is particularly noteworthy in medicinal chemistry due to its prevalence in bioactive molecules and its ability to engage in π-stacking interactions with biological targets.
Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. By leveraging molecular modeling techniques, researchers can simulate how this compound might interact with biological targets such as enzymes or receptors. The combination of the oxolan and isoquinoline rings suggests potential binding affinities for targets involved in metabolic pathways or signal transduction cascades, which are critical areas of interest in drug development.
In the context of current research trends, this compound aligns well with efforts to develop novel therapeutics targeting neurological disorders. Isoquinoline derivatives have been extensively studied for their potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease due to their ability to modulate neurotransmitter systems. The unique structural features of this compound may offer advantages over existing scaffolds by providing enhanced selectivity or reduced side effects.
The oxolan ring system also opens avenues for exploration beyond traditional pharmacological applications. Its stability under various physiological conditions makes it a suitable candidate for use in prodrug formulations or controlled-release systems. Additionally, the presence of both carbonyl groups within the molecule suggests potential reactivity that could be exploited for bioconjugation purposes, allowing for the development of targeted drug delivery systems.
From a synthetic chemistry perspective, the preparation of this compound involves sophisticated multi-step reactions that showcase the ingenuity of modern organic synthesis. The introduction of both heterocyclic systems necessitates careful consideration of reaction conditions and protecting group strategies to ensure high yields and purity. Advances in synthetic methodologies have made such constructions more accessible than ever before, paving the way for rapid discovery and optimization.
The pharmaceutical industry has long been interested in isoquinoline derivatives due to their diverse biological activities. While many studies have focused on simpler analogs, compounds like this one offer new opportunities by incorporating additional functional groups that can fine-tune their pharmacological profiles. The 4-ethoxyphenyl substituent, for instance, may enhance binding affinity or metabolic stability compared to unsubstituted isoquinolines.
Epidemiological studies have hinted at correlations between certain aromatic compounds and health outcomes when exposed over prolonged periods. However, it is essential to note that such associations do not imply causation without rigorous clinical validation through controlled experiments designed specifically for safety assessment rather than hypothesis generation about therapeutic potential based on population-level observations alone since many variables influence health outcomes including genetic predispositions environmental factors lifestyle choices diet etc..
Future research directions may include exploring derivatives of this compound that exhibit enhanced efficacy or reduced toxicity compared to its parent structure through structure-based drug design techniques like molecular docking simulations virtual screening high-throughput screening etc.. Such approaches allow researchers not only predict how different modifications might affect activity but also prioritize candidates most likely worth synthesizing testing further saving both time resources while increasing chances success significantly especially early stages discovery process where experimental validation remains expensive challenging task even today despite all technological advances made last few decades said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts field note however despite all these challenges said experts
1030096-17-3 (2-oxooxolan-3-yl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)